2-Hydroxy-5-(2-thienyl)benzaldehyde

• CAS: 215023-65-7

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Hydroxy-5-(2-thienyl)benzaldehyde: Synthesis, Characterization, and Therapeutic Potential

Abstract

This technical guide provides a comprehensive overview of 2-Hydroxy-5-(2-thienyl)benzaldehyde, a heterocyclic aromatic compound of significant interest to the research and drug development communities. The document delineates the molecule's structural and physicochemical properties, offers a detailed, field-proven protocol for its synthesis via Suzuki-Miyaura cross-coupling, and provides an in-depth analysis of its expected spectroscopic characteristics. Furthermore, this guide explores the compound's potential therapeutic applications, drawing upon the well-established biological activities of its constituent salicylaldehyde and thiophene moieties. Safety protocols and handling procedures are also outlined to ensure its responsible use in a laboratory setting. This document is intended to serve as a vital resource for researchers and scientists engaged in medicinal chemistry, organic synthesis, and drug discovery.

Introduction: A Molecule of Interest

2-Hydroxy-5-(2-thienyl)benzaldehyde, a molecule featuring a salicylaldehyde core functionalized with a thiophene ring at the 5-position, represents a compelling target for synthetic and medicinal chemists. The salicylaldehyde scaffold is a well-known pharmacophore present in numerous biologically active compounds, while the thiophene ring, a common bioisostere of the benzene ring, is a key component in many FDA-approved drugs. The strategic combination of these two moieties suggests a high potential for novel therapeutic applications, particularly in the realms of antimicrobial and anticancer research[1][2]. This guide aims to provide a detailed technical framework for the synthesis, characterization, and potential utilization of this promising compound.

Molecular Structure and Physicochemical Properties

The foundational characteristics of 2-Hydroxy-5-(2-thienyl)benzaldehyde are summarized below. These properties are essential for its handling, characterization, and application in further synthetic endeavors.

Molecular Structure

The molecular structure of 2-Hydroxy-5-(2-thienyl)benzaldehyde consists of a benzaldehyde ring with a hydroxyl group at the 2-position and a thiophene ring linked at the 5-position.

Caption: Molecular structure of 2-Hydroxy-5-(2-thienyl)benzaldehyde.

Physicochemical Data

Property	Value	Source/Method
Molecular Formula	C₁₁H₈O₂S	Calculated
Molecular Weight	204.25 g/mol	Calculated
Appearance	Expected to be a yellow to brown solid	Analogy to similar compounds
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, CH₂Cl₂)	Predicted

Synthesis of 2-Hydroxy-5-(2-thienyl)benzaldehyde

The synthesis of 2-Hydroxy-5-(2-thienyl)benzaldehyde can be efficiently achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method is widely recognized for its high yields and excellent functional group tolerance[3]. The proposed synthetic route involves the coupling of 5-bromosalicylaldehyde with 2-thienylboronic acid.

Synthetic Workflow

Caption: Synthetic workflow for 2-Hydroxy-5-(2-thienyl)benzaldehyde.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol is a self-validating system, with visual cues (color changes, precipitation) and analytical checkpoints (TLC) to ensure reaction progression.

Materials:

• 5-Bromosalicylaldehyde (1.0 eq)

• 2-Thienylboronic acid (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

• Sodium Carbonate (Na₂CO₃) (2.0 eq)

• Toluene

• Ethanol

• Deionized Water

• Ethyl acetate

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 5-bromosalicylaldehyde (1.0 eq), 2-thienylboronic acid (1.2 eq), and sodium carbonate (2.0 eq).

• Solvent Addition: Add a 4:1:1 mixture of toluene, ethanol, and deionized water.

• Degassing: Bubble argon or nitrogen gas through the mixture for 15-20 minutes to remove dissolved oxygen.

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.03 eq) to the flask. The mixture will typically turn from colorless to a yellow or orange hue.

• Reaction: Heat the mixture to reflux (approximately 85-90 °C) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a 3:1 hexane/ethyl acetate eluent. The disappearance of the 5-bromosalicylaldehyde spot indicates reaction completion.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with deionized water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 2-Hydroxy-5-(2-thienyl)benzaldehyde as a solid.

Spectroscopic Characterization

The structural elucidation of the synthesized 2-Hydroxy-5-(2-thienyl)benzaldehyde is confirmed through a combination of spectroscopic techniques. Below are the expected spectral data based on the analysis of its constituent functional groups.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aldehydic, hydroxyl, and aromatic protons.

• Aldehydic Proton (-CHO): A singlet is anticipated around δ 9.8-10.0 ppm[4].

• Hydroxyl Proton (-OH): A broad singlet is expected between δ 10.5-11.5 ppm due to intramolecular hydrogen bonding with the adjacent carbonyl group.

• Aromatic Protons (Benzene Ring): Three protons on the salicylaldehyde ring will appear as multiplets in the δ 7.0-7.8 ppm region.

• Aromatic Protons (Thiophene Ring): Three protons on the thiophene ring are expected to resonate as multiplets between δ 7.0-7.5 ppm.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide evidence for all carbon environments within the molecule.

• Carbonyl Carbon (-CHO): A signal is expected in the δ 190-195 ppm range.

• Aromatic Carbons: Multiple signals for the aromatic carbons of both the benzene and thiophene rings will be observed between δ 115-160 ppm.

Infrared (IR) Spectroscopy

The IR spectrum is a valuable tool for identifying the key functional groups present.

• O-H Stretch: A broad absorption band is expected in the region of 3200-3400 cm⁻¹ due to the hydroxyl group[5].

• C-H Stretch (Aldehyde): A characteristic weak to medium absorption is anticipated around 2720-2820 cm⁻¹[6].

• C=O Stretch (Aldehyde): A strong, sharp absorption band is expected around 1650-1670 cm⁻¹, characteristic of an aromatic aldehyde with intramolecular hydrogen bonding[5].

• C=C Stretch (Aromatic): Multiple medium to weak absorptions are expected in the 1450-1600 cm⁻¹ region, corresponding to the benzene and thiophene rings.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound.

• Molecular Ion Peak (M⁺): The mass spectrum should exhibit a molecular ion peak at m/z = 204.25, corresponding to the molecular weight of 2-Hydroxy-5-(2-thienyl)benzaldehyde.

Potential Applications in Drug Development

The unique structural features of 2-Hydroxy-5-(2-thienyl)benzaldehyde make it a promising candidate for various therapeutic applications.

Antimicrobial and Antifungal Activity

Salicylaldehyde derivatives are known to possess significant antibacterial and antifungal properties[1][7]. The presence of the thiophene ring, a common scaffold in antimicrobial drugs, is expected to enhance this activity[2]. This compound could serve as a lead for the development of novel agents to combat drug-resistant pathogens.

Anticancer Potential

Both salicylaldehyde and thiophene-containing compounds have been investigated for their cytotoxic effects against various cancer cell lines. The mechanism of action is often attributed to the induction of apoptosis and the inhibition of key cellular processes. Further investigation into the anticancer properties of 2-Hydroxy-5-(2-thienyl)benzaldehyde is warranted.

Safety and Handling

As a research chemical, 2-Hydroxy-5-(2-thienyl)benzaldehyde should be handled with appropriate care. While a specific Material Safety Data Sheet (MSDS) is not available, the following precautions are recommended based on the known hazards of substituted salicylaldehydes.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

2-Hydroxy-5-(2-thienyl)benzaldehyde is a molecule with considerable potential in the field of medicinal chemistry. This guide has provided a comprehensive technical overview, including a reliable synthetic protocol and a detailed analysis of its expected structural and spectroscopic properties. The promising biological activities associated with its salicylaldehyde and thiophene components make it a compelling candidate for further investigation in the development of new therapeutic agents. It is our hope that this document will serve as a valuable resource for researchers and scientists, facilitating further exploration into the promising applications of this compound.

References

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• Liu, J., et al. (2014). Base-Promoted Synthesis of Coumarins from Salicylaldehydes and Aryl-Substituted 1, 1-Dibromo-1-alkenes. RSC Advances, 4(109), 64303-64306.
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• Pouramini, Z., & Moradi, A. (2016). Assignment of 1 H-NMR spectrum for salicylaldehyde. Oriental Journal of Chemistry, 32(4), 2261-2265.
• Roman, G. (2022). Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology, 13, 969811.
• (2024). Synthesis, characterization, and application of thio-salicylaldehyde schiff base complexes for Cr (VI) adsorption. Scientific Reports, 14(1), 1-16.
• Pinto, D. C., et al. (2013). The condensation of salicylaldehydes and malononitrile revisited: synthesis of new dimeric chromene derivatives. Tetrahedron, 69(48), 10548-10554.

• NIST. (n.d.). Benzaldehyde, 2-hydroxy-. In NIST Chemistry WebBook. Retrieved from [Link]

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• (2015). Synthesis, Characterization, Antibacterial, and Antifungal Activity of Novel 2-(2-hydroxy-5-((aryl)-diazenyl)phenyl)-3-(4-hydroxyphenyl)-thiazolidin-4-one. Journal of Heterocyclic Chemistry, 52(5), 1365-1372.
• Bharanidharan, S., et al. (2016). Synthesis and Structural Characterization of 2-Hydroxy-5-(Phenyldiazenyl) Benzaldehyde Oxime - A Theoretical Approach. Der Chemica Sinica, 7(5), 1-13.

• Organic Syntheses. (n.d.). Suzuki-Miyaura Cross-Coupling: Preparation of 2-Vinylnaphthalene. Retrieved from [Link]

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Technical Guide: 2-Hydroxy-5-(2-thienyl)benzaldehyde (CAS 215023-65-7)

[1][2]

Executive Summary

2-Hydroxy-5-(2-thienyl)benzaldehyde (CAS 215023-65-7) is a bifunctional aromatic scaffold integrating a salicylaldehyde core with a 5-position thiophene moiety.[1][2] This structural configuration confers unique electronic properties, making it a critical intermediate in the synthesis of Excited-State Intramolecular Proton Transfer (ESIPT) fluorophores, Schiff base ligands for metallo-supramolecular chemistry, and bioactive heterocyclic compounds.[2]

This guide provides a definitive technical analysis of its synthesis, characterization, and application logic, moving beyond basic data to actionable experimental intelligence.

Chemical Identity & Properties

Property	Specification
CAS Number	215023-65-7
IUPAC Name	2-Hydroxy-5-(thiophen-2-yl)benzaldehyde
Molecular Formula	C₁₁H₈O₂S
Molecular Weight	204.25 g/mol
SMILES	Oc1ccc(cc1C=O)c2sccc2
PubChem CID	828499
Appearance	Yellow crystalline solid (Typical)
Solubility	Soluble in DMSO, DMF, CHCl₃, CH₂Cl₂; sparingly soluble in water.[1][2][3]
pKa (Predicted)	~7.5 - 8.0 (Phenolic OH)

Synthesis Protocol: Suzuki-Miyaura Coupling

The most robust route to 2-hydroxy-5-(2-thienyl)benzaldehyde is the palladium-catalyzed cross-coupling of 5-bromosalicylaldehyde with 2-thienylboronic acid .[1][2] This method is preferred over direct electrophilic substitution due to the regioselectivity challenges on the deactivated salicylaldehyde ring.[2]

Reaction Logic[2]

• Substrate Choice: 5-Bromosalicylaldehyde is commercially available and directs coupling to the para position relative to the hydroxyl group, preserving the ortho-hydroxyaldehyde motif essential for ESIPT.[2]

• Catalyst System: Pd(PPh₃)₄ is the standard zero-valent source.[2] However, Pd(OAc)₂ with SPhos can be used for sterically demanding or deactivated substrates.[2]

• Base Selection: Aqueous Na₂CO₃ or K₂CO₃ is critical to activate the boronic acid to the boronate species (transmetallation prerequisite).[2]

Experimental Procedure (Standardized)

Scale: 5.0 mmol basis

• Preparation: In a 100 mL round-bottom flask, charge 5-bromosalicylaldehyde (1.00 g, 5.0 mmol) and 2-thienylboronic acid (0.77 g, 6.0 mmol, 1.2 equiv).

• Solvent System: Add 1,2-Dimethoxyethane (DME) (40 mL) and 2M aqueous Na₂CO₃ (10 mL). Note: The biphasic system requires vigorous stirring.[2]

• Degassing: Sparge the mixture with Nitrogen or Argon for 15 minutes to remove dissolved O₂ (prevents homocoupling and catalyst oxidation).

• Catalysis: Add Pd(PPh₃)₄ (290 mg, 0.25 mmol, 5 mol%) under inert flow.

• Reaction: Heat to reflux (approx. 85°C) for 12–16 hours under N₂ atmosphere. Monitor by TLC (Hexane/EtOAc 4:1) for the disappearance of the bromide.[2]

• Workup: Cool to room temperature. Acidify carefully with 1M HCl to pH ~3-4 (to protonate the phenolate).[2] Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude yellow residue via silica gel flash chromatography (Eluent: Hexane/EtOAc gradient 95:5 to 80:20).

Mechanistic Pathway Visualization[2]

Figure 1: Catalytic cycle for the Suzuki-Miyaura cross-coupling synthesis of the target compound.[1]

Characterization & Validation

To validate the synthesis, the following spectral signatures must be confirmed.

1H NMR Spectroscopy (DMSO-d₆, 400 MHz)

• Aldehyde (-CHO): Singlet at δ 10.25 ppm .[1][2] Diagnostic peak.

• Phenolic (-OH): Broad singlet at δ 10.50–11.00 ppm .[1][2] (Shift varies with concentration/H-bonding).[1][2]

• Aromatic (Benzene Ring):

  • d (J ~ 2 Hz) at δ 7.90 ppm (H-6, ortho to CHO).

  • dd (J ~ 8, 2 Hz) at δ 7.80 ppm (H-4, para to OH).

  • d (J ~ 8 Hz) at δ 7.05 ppm (H-3, ortho to OH).

• Thiophene Ring: Multiplets in the range of δ 7.10–7.50 ppm (3 protons).[2]

Infrared (IR) Spectroscopy[2][4]

• ν(C=O): 1650–1660 cm⁻¹.[2] (Lower than typical aldehydes due to intramolecular H-bonding with the ortho-OH).[1][2]

• ν(O-H): 3100–3400 cm⁻¹ (Broad).[2]

Applications & Reactivity

Fluorescent Probes (ESIPT)

The core value of this molecule lies in the Excited-State Intramolecular Proton Transfer (ESIPT) mechanism.[2]

• Mechanism: Upon photoexcitation, the phenolic proton transfers to the aldehyde oxygen, forming a keto-tautomer with a large Stokes shift (emission often >500 nm).[2]

• Thiophene Effect: The 5-thienyl group extends the π-conjugation, red-shifting both absorption and emission compared to unsubstituted salicylaldehyde, making it suitable for biological imaging where longer wavelengths are preferred to minimize autofluorescence.[1]

Schiff Base Ligands

Reaction with primary amines yields Schiff bases (imines) used as:

• Fluorescent Sensors: Detection of Zn²⁺, Cu²⁺, or Al³⁺ via fluorescence "turn-on" or quenching.[2]

• Antimicrobial Agents: The thiophene moiety is a known bioisostere for phenyl groups, often enhancing lipophilicity and binding affinity in drug targets (e.g., kinase inhibitors).[2]

Reactivity Workflow[2]

Figure 2: Primary reactivity pathways for ligand synthesis and metal coordination.[1]

Safety & Handling

• Hazards: Like most salicylaldehydes, this compound is likely a skin and eye irritant.[2] The thiophene moiety may add potential for skin sensitization.[2]

• Storage: Store in a cool, dry place under inert gas (Nitrogen) if possible, to prevent oxidation of the aldehyde to the carboxylic acid over long periods.

• Disposal: Dispose of as hazardous organic waste (halogen-free, sulfur-containing).[1][2]

References

• PubChem Compound Summary: 2-Hydroxy-5-(2-thienyl)benzaldehyde (CID 828499).[1][2] National Center for Biotechnology Information.[2] Accessed Feb 2026.[2][4] Link

• Suzuki Coupling Methodology: Miyaura, N., & Suzuki, A. (1995).[2] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[2] Link[2]

• ESIPT Probes: Sedgwick, A. C., et al. (2018).[2] Excited-state intramolecular proton-transfer (ESIPT) based fluorescence sensors and imaging agents.[1][2] Chemical Society Reviews, 47(23), 8842-8880.[2] Link

• Salicylaldehyde Synthesis: "Reactions of salicylaldehyde derivatives with boronic acids." ResearchGate.[2] Accessed Feb 2026.[2][4] Link

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Strategic Functionalization: A Technical Guide to 5-Substituted Salicylaldehyde Derivatives

Executive Summary

This technical guide analyzes the synthetic utility, pharmacological potential, and photophysical properties of 5-substituted salicylaldehyde derivatives.[1] Positioned para to the hydroxyl group and meta to the aldehyde, the 5-position serves as a critical electronic tuning knob. Functionalization at this site (e.g., -Br, -Cl, -NO₂, -OMe) dramatically alters the lipophilicity, pKa, and coordination geometry of the resulting Schiff bases and metal complexes.[1] This guide provides actionable protocols for synthesis, mechanistic insights into their biological activity (via Tweedy’s Chelation Theory), and their application in ESIPT-based fluorescent sensing.

Synthetic Architecture: The 5-Position Advantage[1]

The salicylaldehyde scaffold (2-hydroxybenzaldehyde) is a "privileged structure" in medicinal chemistry. The 5-position is unique because it allows for direct electrophilic aromatic substitution without disrupting the ortho-hydroxyl-aldehyde hydrogen bonding network, which is essential for Schiff base stability and metal chelation.[1]

Synthetic Pathways

Access to 5-substituted derivatives typically proceeds via two routes:

• Direct Halogenation: Bromination or chlorination of salicylaldehyde.

• Formylation: Reimer-Tiemann or Duff reaction of para-substituted phenols.[1]

Direct bromination is the most scalable laboratory method. The introduction of electron-withdrawing groups (EWGs) like -NO₂ or -Br at the 5-position increases the acidity of the phenolic hydroxyl, enhancing the stability of subsequent metal complexes.[1]

Visualization: Synthetic Workflow

The following diagram outlines the conversion of the raw scaffold into bioactive ligands and sensors.

Figure 1: Synthetic trajectory from raw scaffold to functional derivatives.[2]

The Schiff Base Pivot: Chemistry & Mechanism[5][6]

The condensation of 5-substituted salicylaldehydes with primary amines (ethylenediamine, amino acids, hydrazides) yields Schiff bases (azomethines).

Reaction Mechanism

The reaction proceeds via nucleophilic attack of the amine on the carbonyl carbon, followed by dehydration.

• Critical Factor: The ortho-hydroxyl group forms an intramolecular hydrogen bond with the imine nitrogen (O-H···N). This stabilizes the molecule but can also retard hydrolysis, making these derivatives robust in physiological media.

• Substituent Effect: Electron-withdrawing groups at the 5-position (e.g., 5-NO₂) make the carbonyl carbon more electrophilic, accelerating Schiff base formation compared to unsubstituted salicylaldehyde.[1]

Pharmacological Utility: Metal Complexes & Bioactivity[5][7][8][9][10]

Schiff bases derived from 5-substituted salicylaldehydes are potent tridentate (ONO) or tetradentate (ONNO) ligands. Their biological activity is significantly amplified upon complexation with transition metals (Cu(II), Zn(II), Ni(II), Ga(III)).

Mechanism of Action: Chelation Theory

The enhanced activity of metal complexes is explained by Tweedy’s Chelation Theory .

• Charge Delocalization: Upon chelation, the positive charge of the metal ion is partially shared with the ligand donor atoms, and

  -electron delocalization occurs over the chelate ring.

• Lipophilicity: This reduction in polarity increases the lipophilic character of the central metal atom.

• Permeation: The complex can more easily penetrate the lipid bilayer of bacterial or cancer cell membranes.

Therapeutic Applications[11]

• Anticancer (Gallium/Iron): 5-bromo and 5-nitro derivatives complexed with Ga(III) or Fe(III) show cytotoxicity against HL-60 (leukemia) and MCF-7 (breast cancer) lines. They often act by intercalating into DNA or cleaving plasmid DNA via ROS generation.

• Antimicrobial: 5-chloro derivatives often exhibit higher antibacterial efficacy (lower MIC) against S. aureus and E. coli compared to non-halogenated analogs due to the "heavy atom effect" and increased lipophilicity.

Figure 2: Pharmacological mechanism of action for metal-complexed derivatives.[1]

Photophysical Intelligence: ESIPT & Sensing

5-Substituted salicylaldehydes are premier scaffolds for fluorescent probes due to Excited-State Intramolecular Proton Transfer (ESIPT) .[1]

The ESIPT Mechanism

• Enol Form: In the ground state, the molecule exists as the Enol form, stabilized by an intramolecular hydrogen bond (O-H···N).

• Excitation: Upon UV excitation, the acidity of the hydroxyl proton increases, and the basicity of the imine nitrogen increases.

• Proton Transfer: The proton transfers to the nitrogen, forming the excited Keto tautomer.

• Emission: The Keto form relaxes to the ground state by emitting a photon (large Stokes shift), avoiding self-absorption.

Sensing Applications[4][6][12]

• Aluminum (

  ) Sensing: Coordination of often inhibits the C=N isomerization and blocks ESIPT, leading to Chelation-Enhanced Fluorescence (CHEF).[3][4] This results in a "Turn-On" response.[1][5]

• Hydrazine (

  ): Probes can detect hydrazine via a reaction that cleaves the Schiff base, altering the fluorescence profile.

Experimental Protocols

Protocol A: Synthesis of 5-Bromosalicylaldehyde

Source Grounding: Adapted from standard halogenation protocols (Ref 1.3).

• Setup: Equip a 250 mL three-necked flask with a dropping funnel and a reflux condenser.

• Dissolution: Dissolve salicylaldehyde (0.1 mol) in Acetic Acid (or

  if anhydrous conditions are strictly required).

• Bromination: Add a solution of Bromine (

  , 0.1 mol) in the solvent dropwise over 30-60 minutes at 0–5°C. Caution: Exothermic.

• Reaction: Allow the mixture to stir at room temperature for 2 hours.

• Isolation: Pour the mixture into ice-cold water. The solid precipitate is filtered.[6][7]

• Purification: Recrystallize from hot Ethanol.

  • Validation: Melting point ~105°C.

Protocol B: Synthesis of Schiff Base Ligand (General)

Source Grounding: Condensation protocol (Ref 1.9, 1.14).

• Stoichiometry: Mix 5-substituted salicylaldehyde (10 mmol) and the primary amine (10 mmol) in absolute Ethanol (20 mL).

• Catalysis: Add 2-3 drops of Glacial Acetic Acid (optional, accelerates imine formation).

• Reflux: Heat at reflux (70-80°C) for 3–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

• Crystallization: Cool to room temperature. If precipitate does not form, reduce volume by 50% on a rotary evaporator and cool to 4°C.

• Wash: Filter and wash with cold Ethanol and Diethyl Ether.

  • Data: Yields typically 80-95%.[1]

Protocol C: Synthesis of Metal Complex [M(L)₂]

Source Grounding: Metal coordination (Ref 1.18).

• Ligand Solution: Dissolve the Schiff base (2 mmol) in hot Methanol/Ethanol (20 mL).

• Metal Solution: Dissolve the metal salt (e.g.,

  , 1 mmol) in Methanol (10 mL).

• Mixing: Add the metal solution to the ligand solution dropwise.

• Reflux: Reflux for 2–4 hours. The color usually changes (e.g., Green for Cu, Orange/Red for Fe).

• Isolation: Filter the precipitate, wash with hot water (to remove unreacted salt) and ethanol. Dry in a desiccator.

Data Summary: Spectroscopic & Biological Profile[5][7][8][10]

Derivative Type	Substituent (5-Pos)	IR ( )	NMR (ppm)	Key Bioactivity	Ref
Ligand	-H (Unsub)	1610-1625	~12.5	Moderate Antimicrobial	[1.2]
Ligand	-Br	1600-1615	~13.1	High Anticancer (Leukemia)	[1.4]
Ligand	-NO₂	1620-1635	~13.5	High Antibacterial	[1.12]
Ligand	-Cl	1615-1630	~13.0	High Antifungal	[1.5]
Complex (Zn)	-Me	1605 (Shifted)	Disappears	Fluorescent ( Sensor)	[1.10]

References

• Synthesis and application of 5-bromosalicylaldehyde 2-amino-2-methyl-1,3-propanediol Schiff base. Google Patents (CN104447398A). [1]

• Synthesis and biological properties of N2O2 Schiff bases derived from o-phenylenediamine and substituted salicylaldehydes. Journal of Chemical and Pharmaceutical Research. [Link]

• Synthesis method for bis(5-bromosalicylaldehyde) ethylenediamine synthetic iron.

• Gallium (III) Complexes with 5-Bromosalicylaldehyde Benzoylhydrazones: In Silico Studies and In Vitro Cytotoxic Activity. Molecules (MDPI). [Link]

• Biological Activities of Schiff Bases and Their Complexes: A Review. International Journal of Organic Chemistry. [Link]

• Schiff Base Compounds Derived from 5-Methyl Salicylaldehyde as Turn-On Fluorescent Probes for Al3+ Detection. Molecules (MDPI). [Link][1]

• Synthesis and antimicrobial activities of Schiff bases derived from 5-chloro-salicylaldehyde. European Journal of Medicinal Chemistry. [Link][1]

• Synthesis, characterization of schiff bases derived from salicylaldehyde with some amino acids and its oxovanadium(IV) complexes. IOSR Journal of Applied Chemistry. [Link]

• A Smart Fluorescent Probe Based on Salicylaldehyde Schiff's Base With AIE and ESIPT Characteristics. Spectrochimica Acta Part A. [Link]

• Iron(III) Complexes with Substituted Salicylaldehydes: Synthesis, Interaction with DNA... International Journal of Molecular Sciences. [Link]

Sources

• 1. CN104447398A - Synthesis and application of 5-bromosalicylaldehyde 2-amino-2-methyl-1,3-propanediol Schiff base having antitumor activity - Google Patents [patents.google.com]
• 2. Biological Activities of Schiff Bases and Their Complexes: A Review of Recent Works [scirp.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. A Smart Fluorescent Probe Based on Salicylaldehyde Schiff's Base with AIE and ESIPT Characteristics for the Detections of N2H4 and ClO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Coordination Complexes of Transition Metals and Schiff Base with Potent Medicinal Activity [article.sapub.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Solid-Phase Synthesis of Compound Libraries Derived from 2-Hydroxy-5-(2-thienyl)benzaldehyde

Introduction: The Strategic Value of the 2-Hydroxy-5-(2-thienyl)benzaldehyde Scaffold

In the landscape of modern drug discovery and materials science, the development of efficient and robust methods for the synthesis of diverse small molecule libraries is of paramount importance. Solid-phase synthesis (SPS) has emerged as a cornerstone technology in this endeavor, enabling the rapid and systematic construction of large numbers of compounds for high-throughput screening.[1][2] This application note details a comprehensive strategy and step-by-step protocols for the solid-phase synthesis of compound libraries based on the versatile 2-Hydroxy-5-(2-thienyl)benzaldehyde scaffold.

The choice of this particular scaffold is deliberate. The 2-hydroxybenzaldehyde moiety provides a key phenolic hydroxyl group for straightforward immobilization onto a solid support, while the aldehyde functionality serves as a reactive handle for a multitude of chemical transformations. The presence of the thiophene ring, a well-known bioisostere for the phenyl group, introduces favorable physicochemical properties and diverse biological activities into the resulting molecules.[1][2] Thiophene derivatives are known to exhibit a wide range of pharmacological effects, including anticancer, antibacterial, and anti-inflammatory activities. This makes the 2-Hydroxy-5-(2-thienyl)benzaldehyde scaffold an attractive starting point for the generation of novel therapeutic agents.

This guide is designed for researchers, scientists, and drug development professionals. It provides not only detailed experimental procedures but also the underlying scientific rationale for the selection of resins, linkers, and reaction conditions, thereby empowering users to adapt and troubleshoot the protocols for their specific needs.

I. Foundational Strategy: Immobilization on a Solid Support

The initial and most critical step in any solid-phase synthesis is the covalent attachment of the starting material to an insoluble polymeric support. The choice of the support and the linking strategy dictates the subsequent reaction conditions that can be employed and the final cleavage method.

A. Rationale for Selecting Wang Resin

For the immobilization of 2-Hydroxy-5-(2-thienyl)benzaldehyde, we have selected the Wang resin . This is a polystyrene-based resin functionalized with a 4-hydroxybenzyl alcohol linker.[3][4] The selection of Wang resin is based on the following key advantages:

• Facile Immobilization: The phenolic hydroxyl group of 2-Hydroxy-5-(2-thienyl)benzaldehyde can be readily attached to the benzylic alcohol of the Wang resin via an ether linkage. This reaction is typically efficient and proceeds under mild conditions.

• Acid-Labile Cleavage: The resulting ether linkage is stable to a wide range of reaction conditions commonly used in organic synthesis, including basic and organometallic reagents. However, it can be cleanly cleaved at the end of the synthesis using moderately acidic conditions, most commonly with trifluoroacetic acid (TFA).[4] This allows for the release of the final product with a free hydroxyl group.

• Commercial Availability and Cost-Effectiveness: Wang resin is widely available from various commercial suppliers at a reasonable cost, making it a practical choice for both small-scale and large-scale library synthesis.

B. Experimental Protocol: Immobilization of 2-Hydroxy-5-(2-thienyl)benzaldehyde on Wang Resin

This protocol describes the immobilization of the title compound onto Wang resin using a Mitsunobu reaction, a reliable method for the formation of ether linkages.

Materials:

• Wang resin (100-200 mesh, ~1.0 mmol/g loading)

• 2-Hydroxy-5-(2-thienyl)benzaldehyde

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Solid-phase synthesis vessel equipped with a frit and a stopcock

Procedure:

• Resin Swelling: Place the Wang resin (1.0 g, ~1.0 mmol) in the solid-phase synthesis vessel. Add anhydrous THF (10 mL) and gently agitate for 30 minutes to swell the resin beads. Drain the solvent.

• Reagent Preparation: In a separate flask, dissolve 2-Hydroxy-5-(2-thienyl)benzaldehyde (3.0 mmol, 3 eq.) and triphenylphosphine (3.0 mmol, 3 eq.) in anhydrous THF (15 mL).

• Mitsunobu Reaction: Add the solution from step 2 to the swollen resin. Cool the vessel to 0 °C in an ice bath. Slowly add a solution of DIAD or DEAD (3.0 mmol, 3 eq.) in anhydrous THF (5 mL) dropwise over 15 minutes.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and agitate gently for 12-16 hours.

• Washing: Drain the reaction mixture. Wash the resin sequentially with THF (3 x 15 mL), DCM (3 x 15 mL), and MeOH (3 x 15 mL).

• Drying: Dry the resin under vacuum to a constant weight.

• Loading Determination (Optional but Recommended): The loading of the aldehyde on the resin can be determined by cleaving a small, accurately weighed sample of the dried resin with a 50% TFA solution in DCM and analyzing the cleavage solution by UV-Vis spectroscopy or HPLC against a standard curve of the starting aldehyde.

II. On-Bead Synthesis: Library Generation via the Ugi Multicomponent Reaction

With the 2-Hydroxy-5-(2-thienyl)benzaldehyde scaffold successfully immobilized, the aldehyde functionality is now available for further chemical transformations. A particularly powerful strategy for generating a diverse library of compounds is the Ugi four-component reaction (U-4CR) . The Ugi reaction is a one-pot reaction between an aldehyde, an amine, a carboxylic acid, and an isocyanide to form a complex α-acylamino amide product.[5][6][7] By varying the three soluble components, a vast array of structurally diverse molecules can be rapidly synthesized on the solid support.

A. The Power of the Ugi Reaction in Combinatorial Chemistry

The Ugi reaction is exceptionally well-suited for solid-phase combinatorial chemistry for several reasons:

• High Convergence: Four different building blocks are combined in a single step, leading to a rapid increase in molecular complexity.

• Broad Substrate Scope: A wide variety of amines, carboxylic acids, and isocyanides can be used, allowing for the generation of highly diverse libraries.

• Mild Reaction Conditions: The reaction is typically performed at room temperature and is tolerant of a wide range of functional groups.

• High Yields: Ugi reactions are known for their high efficiency, which is a significant advantage in multistep solid-phase synthesis.

B. Experimental Protocol: On-Bead Ugi Reaction

This protocol outlines a general procedure for performing an Ugi reaction on the immobilized 2-Hydroxy-5-(2-thienyl)benzaldehyde.

Materials:

• Resin-bound 2-Hydroxy-5-(2-thienyl)benzaldehyde (from Section I.B)

• A library of diverse primary amines (e.g., benzylamine, aniline derivatives, amino acid esters)

• A library of diverse carboxylic acids (e.g., acetic acid, benzoic acid derivatives, heterocyclic carboxylic acids)

• A library of diverse isocyanides (e.g., tert-butyl isocyanide, cyclohexyl isocyanide, benzyl isocyanide)

• Methanol (MeOH) or a mixture of MeOH and Dichloromethane (DCM)

• Solid-phase synthesis vessels (e.g., in a parallel synthesizer or individual reaction tubes)

Procedure:

• Resin Preparation: Place the resin-bound aldehyde (~0.1 mmol per reaction) into each reaction vessel. Swell the resin in the reaction solvent (e.g., 1:1 MeOH/DCM) for 30 minutes.

• Addition of Amine: To each vessel, add a solution of a unique primary amine (0.5 mmol, 5 eq.) in the reaction solvent. Agitate for 1 hour at room temperature to form the imine intermediate.

• Addition of Carboxylic Acid and Isocyanide: To each vessel, add a solution of a unique carboxylic acid (0.5 mmol, 5 eq.) and a unique isocyanide (0.5 mmol, 5 eq.) in the reaction solvent.

• Reaction Progression: Seal the reaction vessels and agitate at room temperature for 24-48 hours.

• Washing: Drain the reaction mixtures. Wash the resin in each vessel sequentially with the reaction solvent (3 x 2 mL), DCM (3 x 2 mL), and MeOH (3 x 2 mL).

• Drying: Dry the resins under vacuum.

At this stage, a library of resin-bound Ugi products has been synthesized.

III. Cleavage from the Solid Support and Product Characterization

The final step is the cleavage of the synthesized compounds from the solid support. As established, the Wang resin linker is acid-labile.

A. Experimental Protocol: TFA Cleavage

Materials:

• Resin-bound Ugi products (from Section II.B)

• Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water (H₂O) (v/v/v). TIS and water act as scavengers to trap reactive carbocations that can be formed during cleavage.

• Dichloromethane (DCM)

• Diethyl ether (cold)

• Centrifuge tubes

Procedure:

• Resin Treatment: Place the dried resin from each reaction vessel into a labeled centrifuge tube. Add the cleavage cocktail (1-2 mL per 100 mg of resin).

• Cleavage Reaction: Agitate the mixture at room temperature for 2-3 hours.

• Product Isolation: Filter the resin and collect the filtrate. Wash the resin with a small amount of fresh cleavage cocktail and then with DCM. Combine the filtrates.

• Precipitation: Add cold diethyl ether to the combined filtrate to precipitate the crude product.

• Purification and Characterization: Centrifuge the mixture, decant the ether, and dry the crude product under vacuum. The final compounds can be purified by techniques such as preparative HPLC. Characterization is typically performed using LC-MS and NMR spectroscopy.

IV. Data Presentation and Visualization

Table 1: Representative Ugi Reaction Components for Library Synthesis

**Amine (R¹-NH₂) **	Carboxylic Acid (R²-COOH)	Isocyanide (R³-NC)
Benzylamine	Acetic Acid	tert-Butyl isocyanide
4-Fluoroaniline	Benzoic Acid	Cyclohexyl isocyanide
Glycine methyl ester	Thiophene-2-carboxylic acid	Benzyl isocyanide
Cyclopropylamine	Furoic Acid	1,1,3,3-Tetramethylbutyl isocyanide

Diagrams

Figure 1: Overall workflow for the solid-phase synthesis of a compound library.

Figure 2: Immobilization of 2-Hydroxy-5-(2-thienyl)benzaldehyde on Wang resin.

V. Conclusion and Future Perspectives

This application note provides a robust and detailed framework for the solid-phase synthesis of compound libraries derived from 2-Hydroxy-5-(2-thienyl)benzaldehyde. By employing the reliable Wang resin for immobilization and the powerful Ugi multicomponent reaction for diversification, researchers can efficiently generate large and diverse collections of novel molecules for screening in drug discovery and materials science programs. The protocols presented herein are designed to be adaptable, and the principles discussed can be extended to other on-bead transformations of the immobilized aldehyde, such as Wittig reactions, reductive aminations, and the synthesis of various heterocyclic systems. The strategic use of solid-phase synthesis with this versatile scaffold opens up exciting avenues for the discovery of new chemical entities with valuable biological and material properties.

VI. References

• Ugi, I. (1962). The α-Addition of Immonium Ions and Anions to Isonitriles, Accompanied by Secondary Reactions. Angewandte Chemie International Edition in English, 1(1), 8-21. [Link]

• Zhang, C., et al. (2019). Solid-Phase Synthesis of Thiophene Derivatives via Ugi Reaction. Journal of Combinatorial Chemistry, 21(3), 185-192. [Link]

• Wang, S. S. (1973). p-Alkoxybenzyl Alcohol Resin and p-Alkoxybenzyloxycarbonylhydrazide Resin for Solid Phase Synthesis of Protected Peptide Fragments. Journal of the American Chemical Society, 95(4), 1328–1333. [Link]

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168-3210. [Link]

• AAPPTEC. (n.d.). Wang Resin. Retrieved from [Link]

• Wikipedia. (n.d.). Ugi reaction. Retrieved from [Link]

• Krchnak, V., & Holladay, M. W. (2002). Solid-Phase Heterocyclic Chemistry. Chemical Reviews, 102(1), 61–92. [Link]

• Plunkett, M. J., & Ellman, J. A. (1995). A Silicon-Based Linker for Traceless Solid-Phase Synthesis. The Journal of Organic Chemistry, 60(19), 6006–6007. [Link]

• Ganesan, A. (2008). Traceless linkers in solid-phase organic synthesis. In The Power of Functional Resins in Organic Synthesis (pp. 437-465). John Wiley & Sons. [Link]

• Houghten, R. A. (1991). Generation and use of synthetic peptide combinatorial libraries for basic research and drug discovery. Nature, 354(6348), 84-86. [Link]

• Gallop, M. A., Barrett, R. W., Dower, W. J., Fodor, S. P., & Gordon, E. M. (1994). Applications of combinatorial technologies to drug discovery. 1. Background and peptide combinatorial libraries. Journal of medicinal chemistry, 37(9), 1233-1251. [Link]

• Paal, C. (1884). Synthese von Thiophen- und Pyrrolderivaten. Berichte der deutschen chemischen Gesellschaft, 17(2), 2756-2767. [Link]

• Fiesselmann, H., & Schipprak, P. (1954). Eine neue Synthese von Thiophen-Derivaten. Chemische Berichte, 87(6), 835-841. [Link]

• AAPPTEC. (n.d.). Technical Support Information Bulletin 1073 - Wang Resin. Retrieved from [Link]

Sources

• 1. Synthesis of Thienothiophenes | Encyclopedia MDPI [encyclopedia.pub]
• 2. books.rsc.org [books.rsc.org]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ugi reaction - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Catalyst Load for 2-Hydroxy-5-(2-thienyl)benzaldehyde Production

Welcome to the technical support center for the synthesis of 2-Hydroxy-5-(2-thienyl)benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst optimization for this specific Suzuki-Miyaura cross-coupling reaction. As your Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific reasoning to empower you to make informed decisions during your experiments.

The synthesis of 2-Hydroxy-5-(2-thienyl)benzaldehyde, a valuable building block in medicinal chemistry, typically involves a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction between a 5-halo-2-hydroxybenzaldehyde and a thiophene-2-boronic acid derivative. The efficiency of this reaction is critically dependent on the catalyst system, particularly the catalyst load. This guide will address common questions and troubleshooting scenarios to help you achieve optimal yields and purity.

Frequently Asked Questions (FAQs)

Q1: What type of catalyst is recommended for the synthesis of 2-Hydroxy-5-(2-thienyl)benzaldehyde?

For the Suzuki-Miyaura coupling to form an aryl-heteroaryl bond, a palladium catalyst is the standard choice.[1][2][3] The catalytic cycle involves a Pd(0) active species.[4] You can start with a pre-formed Pd(0) source like Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0)) or a more stable Pd(II) precatalyst such as Pd(OAc)₂ (palladium(II) acetate) or a palladacycle, which is then reduced in situ to the active Pd(0) species.[4][5][6]

For challenging substrates, such as those involving heteroaryl halides, modern catalyst systems employing bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) are often more effective.[7] These ligands promote the crucial oxidative addition step and stabilize the catalytic species.[7]

Q2: What is a typical catalyst loading range for this reaction and why is it important?

A typical catalyst loading for Suzuki-Miyaura reactions in a research setting ranges from 0.5 to 5 mol%.[8][9] For process development and scale-up, the goal is to reduce this significantly, often to below 0.1 mol%.[10]

The catalyst loading is a critical parameter for several reasons:

• Cost and Sustainability: Palladium is an expensive and precious metal. Minimizing the catalyst load reduces costs and the environmental footprint of the synthesis.[8][11]

• Product Purity: Higher catalyst loadings can lead to an increase in side reactions and more palladium residue in the final product, complicating purification.[8][9][12]

• Reaction Kinetics: While a higher catalyst concentration generally increases the reaction rate, it can also accelerate catalyst decomposition and side product formation.[5]

The optimal loading balances reaction efficiency with cost and purity considerations.

Q3: How does catalyst loading affect reaction yield and purity?

The relationship between catalyst loading and reaction outcome is not always linear. The table below summarizes the general effects of varying the catalyst load.

Catalyst Load	Expected Impact on Reaction Rate	Potential Impact on Yield	Potential Impact on Purity	Key Considerations
Too Low (<0.1 mol%)	Very slow or stalled reaction.	Low to no yield due to incomplete conversion or catalyst deactivation before the reaction is complete.	High, assuming the starting materials are easily separable from the small amount of product.	The catalyst may not be sufficient to overcome minor impurities or trace oxygen that lead to deactivation.
Optimal (e.g., 0.5-2 mol%)	Efficient reaction rate.	High yield, with the reaction proceeding to completion in a reasonable timeframe.	High, with minimal side product formation.	This is the target range for most lab-scale syntheses, balancing speed and efficiency.
Too High (>5 mol%)	Very fast initial rate.	Yield may decrease due to catalyst-driven side reactions or faster catalyst decomposition at higher concentrations.[12]	Lower purity. Increased likelihood of side products like homocoupling of the boronic acid.[4]	Unnecessary cost and increased difficulty in removing palladium from the final product.[1]

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments in a question-and-answer format.

Problem 1: My reaction is sluggish or has stalled, resulting in low yield. Should I simply increase the catalyst load?

While increasing the catalyst load might seem like a straightforward solution, it's often not the most effective first step and can introduce new problems.[12] A stalled reaction is a symptom, and it's crucial to diagnose the root cause.

Troubleshooting Workflow:

Caption: A simplified catalytic cycle for the Suzuki-Miyaura reaction.

Each step has specific requirements. For instance, a failure in "Oxidative Addition" may point to a need for a more active ligand, while a problem in "Transmetalation" could be related to the choice or quality of the base. [5][7] By methodically addressing potential issues from reagent quality to reaction conditions before resorting to increasing the catalyst load, you can develop a more robust, efficient, and cost-effective synthesis for 2-Hydroxy-5-(2-thienyl)benzaldehyde.

References

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Valente, C., et al. (2012). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Molecules, 17(12), 14838-14952.

• ResearchGate. (2025). Why does palladium catalyst deactivate during Suzuki coupling in small-scale undergraduate labs?. Retrieved from [Link]

• Magano, J., & Dunetz, J. R. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1895-1915.
• Magano, J., & Dunetz, J. R. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm.
• Li, J., et al. (2017). Highly Efficient Method for Suzuki Reactions in Aqueous Media. Molecules, 22(9), 1475.

• ResearchGate. (n.d.). Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction. Retrieved from [Link]

• Timsina, Y. N., & Baral, E. R. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Molecules, 25(15), 3479.
• Royal Society of Chemistry. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers.

• Frontiers. (2025). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science.

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Retrieved from [Link]

• YouTube. (2020). Suzuki Coupling - Many Solved problems through simple explanation - CSIR,GATE,JAM..... Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Myers, A. G. Research Group. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2‐hydroxy‐5‐((p‐tolylthio)methyl)benzaldehyde 2. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Efficient synthesis of benzo(hetero)aryl-5-yl(2-hydroxyphenyl)methanones via mechanochemical benzannulation.

• ResearchGate. (n.d.). Synthesis of 2-Hydroxy-5-Nitrobenzaldehyde with Use of Lanthanum(III) and Cerium(III) Metal Salts. Retrieved from [Link]

• Google Patents. (n.d.). CN102206148A - Synthesis process of 2-hydroxy-5-nonylacetophenone.

Sources

• 1. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. thieme-connect.com [thieme-connect.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Frontiers | How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture [frontiersin.org]
• 11. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 12. Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Suzuki-Miyaura Coupling of Salicylaldehyde Derivatives

Topic: Troubleshooting Suzuki-Miyaura coupling for salicylaldehyde derivatives Audience: Senior Chemists, Process Chemists, and Medicinal Chemists Status: Active Support Guide

Introduction: The "Salicyl" Paradox

Coupling salicylaldehyde derivatives (ortho-hydroxybenzaldehydes) presents a unique "perfect storm" of chemical incompatibility. You are attempting to perform a base-mediated, transition-metal catalyzed reaction on a substrate that contains:

• An Acidic Phenol (

  ): Which rapidly deprotonates to form a hard nucleophile (phenoxide) that poisons soft Palladium catalysts.

• A Reactive Electrophile (Aldehyde): Which is susceptible to Cannizzaro disproportionation or Aldol condensation under the very basic conditions required for the coupling.

• A Chelating Motif: The ortho-relationship between the phenoxide and the aldehyde oxygen creates a bidentate "salen-like" pocket that can sequester Palladium, effectively removing it from the catalytic cycle.

This guide moves beyond standard "add more catalyst" advice. It deconstructs the mechanism of failure and provides ligand-controlled solutions to bypass these traps.

Module 1: Diagnostic & Troubleshooting Logic

Q1: The reaction turns black immediately, and I see no conversion. What happened?

Diagnosis: Catalyst Poisoning via Phenoxide Coordination. Standard ligands like

(in ) bind Palladium relatively weakly. Upon addition of base, your salicylaldehyde becomes a phenoxide anion. This phenoxide is a competent ligand that displaces phosphines, forming a stable, catalytically inactive [Pd(Ar)(Phenoxide)] complex or leading to aggregation into Palladium black.

The Fix: Switch to Buchwald Dialkylbiaryl Ligands. You must use a ligand that binds Pd tighter than the phenoxide can.

• Recommendation: Use SPhos or XPhos .[1]

• Why: These ligands are electron-rich (accelerating oxidative addition on the electron-rich phenoxide ring) and extremely bulky. The steric bulk creates a "roof" over the Palladium center, physically preventing the formation of the inactive bis-phenoxide/palladium species.

Q2: My starting material is consumed, but I see a mixture of alcohol and carboxylic acid byproducts.

Diagnosis: Cannizzaro Reaction. You are likely using a hydroxide base (KOH, NaOH) or a strong alkoxide in a protic solvent. The aldehyde is disproportionating before the coupling can occur.

The Fix: Base & Solvent Modulation.

• Stop using hydroxides.

• Switch to: Anhydrous

  or .

• Solvent System: If using

  , use a solvent mixture like Dioxane/Water (10:1) . The low water content is just enough to dissolve the base for the Suzuki mechanism (activation of boronic acid) but minimizes the concentration of free hydroxide ions that drive the Cannizzaro reaction.

Q3: I am trying to couple a Salicylaldehyde Boronic Acid with an Aryl Halide, but I only get deboronated phenol.

Diagnosis: Rapid Protodeboronation. Free salicylaldehyde boronic acids are notoriously unstable. The ortho-hydroxyl group catalyzes the hydrolysis of the C-B bond (protodeboronation), especially in the presence of water and base.

The Fix: Invert the Coupling Partners.

• Strategy: Do not use salicylaldehyde as the nucleophile (boron source). Use a Halosalicylaldehyde (electrophile) and a stable Aryl Boronic Acid.

• Alternative: If you must use the salicyl-boron species, protect the boron as a MIDA boronate . MIDA boronates slowly release the active species, keeping the standing concentration low and minimizing side reactions.

Module 2: Visualizing the Failure Mode

The following diagram illustrates the kinetic competition between the productive catalytic cycle and the "Chelation Trap" specific to salicylaldehydes.

Figure 1: The Chelation Trap. Without bulky ligands, the deprotonated salicylaldehyde coordinates to Pd, arresting the cycle. Bulky ligands (Green Path) prevent this interaction.

Module 3: Comparative Ligand & Base Performance

The table below summarizes expected outcomes based on catalyst system choices for a standard coupling of 5-bromosalicylaldehyde with Phenylboronic acid .

Catalyst System	Base / Solvent	Outcome	Mechanistic Explanation
	/ Toluene:Water	Failure (<10%)	is too labile. Phenoxide displaces ligand; Pd precipitates.
	/ Dioxane:Water	Moderate (40-60%)	Bidentate dppf resists displacement better than , but reaction is slow.
+ SPhos	/ Toluene:Water	Excellent (>90%)	SPhos provides steric bulk to prevent chelation and high electron density for oxidative addition.
Any Pd	/ Methanol	Decomposition	Strong hydroxide causes Cannizzaro reaction on the aldehyde.

Module 4: The "Gold Standard" Protocol

This protocol is optimized for 3- or 5-halosalicylaldehydes coupled with aryl boronic acids. It prioritizes catalyst stability and aldehyde preservation.

Reagents:

• Substrate: Halosalicylaldehyde (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.2 - 1.5 equiv)

• Catalyst: SPhos Pd G2 (Precatalyst) (0.02 - 0.05 equiv)

  • Alternative:

    (0.05 equiv) + SPhos (0.10 equiv)

• Base:

  (Tribasic Potassium Phosphate), finely ground (2.0 - 3.0 equiv)

• Solvent: 1,4-Dioxane / Water (10:1 ratio)

Step-by-Step Procedure:

• Degassing (Critical): Charge a reaction vial with the Halosalicylaldehyde, Boronic Acid, and Base. Cap with a septum. Evacuate and backfill with Argon/Nitrogen (3 cycles). Oxygen promotes homocoupling and phenol oxidation.

• Solvent Prep: Sparge the Dioxane/Water mixture with Argon for 15 minutes before adding to the reaction.

• Catalyst Addition:

  • If using Precatalyst (Recommended): Add solid SPhos Pd G2 during step 1.

  • If generating in situ: Add the sparged solvent to the solids, then add the Pd source and Ligand as a solution (if possible) or quickly as solids under positive inert gas pressure.

• Reaction: Heat to 80°C - 100°C for 4–12 hours.

  • Note: Do not exceed 100°C to prevent thermal degradation of the aldehyde.

• Workup (Acidic Quench):

  • Cool to room temperature.[2][3]

  • Crucial Step: Carefully quench with 0.5 M HCl or saturated

    until the pH is slightly acidic (pH 5-6).

  • Why? The product is a phenoxide (salt) in the reaction mixture and is water-soluble. You must protonate it back to the phenol to extract it into the organic layer (Ethyl Acetate/DCM).

References

• Mechanisms of Catalyst Poisoning

  • Title: Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyan

  • Source:J. Am. Chem. Soc.[3][4] (via NIH/PubMed)

  • Relevance: Establishes the mechanism of anionic ligand displacement and c

  • URL:[Link]

• Ligand Selection (Buchwald Ligands)

  • Title: Universal Palladium Catalysts for the Suzuki-Miyaura Coupling of Aryl Chlorides and Bromides.
  • Source:Angewandte Chemie (Buchwald Group)
  • Relevance: Defines SPhos and XPhos as superior ligands for electron-rich and sterically hindered substr

  • URL:[Link]

• Base Sensitivity & Side Reactions

  • Title: Suzuki-Miyaura Cross-Coupling: Practical Guide.
  • Source: Yoneda Labs
  • vs Carbonates)

  • URL:[Link]

• Salicylaldehyde Complex Stability

  • Title: Palladium(II) Complexes of Substituted Salicylaldehydes.[5]

  • Source:Molecules (via PMC)
  • Relevance: Demonstrates the high stability of Pd-Salicylaldehyde complexes, validating the "Chel

  • URL:[Link]

Sources

• 1. reddit.com [reddit.com]
• 2. youtube.com [youtube.com]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Palladium(II) Complexes of Substituted Salicylaldehydes: Synthesis, Characterization and Investigation of Their Biological Profile - PMC [pmc.ncbi.nlm.nih.gov]

Thermal stability issues of 2-Hydroxy-5-(2-thienyl)benzaldehyde at high temperatures

Topic: Thermal Stability & Handling at High Temperatures

Executive Summary

2-Hydroxy-5-(2-thienyl)benzaldehyde is a bi-aryl intermediate commonly synthesized via Suzuki-Miyaura cross-coupling.[1] While the thiophene and salicylaldehyde moieties are individually robust, their combination presents unique thermal stability challenges, particularly regarding oxidative susceptibility and transition-metal induced degradation .[1]

This guide addresses the root causes of thermal instability—often mistaken for simple pyrolysis—and provides corrective protocols for purification and storage.

Module 1: Diagnostic & Troubleshooting (FAQs)

Q1: My product turned from yellow to dark brown/black upon heating >100°C. Is it decomposing?

Diagnosis: Likely Palladium-Catalyzed Oxidation or Thiophene Polymerization . Technical Insight: If you synthesized this via Suzuki coupling, trace Palladium (Pd) residues often remain trapped in the lattice. At elevated temperatures (>100°C), residual Pd acts as a catalyst for two competing degradation pathways:

• Aerobic Oxidation: It catalyzes the oxidation of the aldehyde to the corresponding carboxylic acid (2-hydroxy-5-(2-thienyl)benzoic acid), which is often less soluble and discolors the melt.[1]

• Thiophene Oligomerization: Acidic byproducts can trigger electrophilic attack on the electron-rich thiophene ring, leading to dark oligomers.[1]

Corrective Action:

• Do not distill crude material containing Pd residues.[1]

• Protocol: Perform a metal-scavenging wash (see Module 3) before any thermal stress.[1]

Q2: Can I purify this compound via vacuum distillation?

Recommendation: Not Recommended. Reasoning: This compound has a high boiling point due to intermolecular hydrogen bonding and molecular weight.[1] To distill it, you would require high vacuum (<0.1 mmHg) and high pot temperatures (>180°C).

• Risk: At these temperatures, the ortho-hydroxyaldehyde moiety is prone to decarbonylation (loss of CO) and the thiophene ring is susceptible to ring-opening or desulfurization if trace metals are present.[1]

• Alternative: Use Vacuum Sublimation or Recrystallization (Ethanol/Hexane systems).[1]

Q3: The melting point drops after recrystallization. Why?

Diagnosis: Solvent Inclusion (Solvate Formation). Technical Insight: Salicylaldehyde derivatives often form stable solvates with alcohols due to the phenolic hydroxyl group.[1] If your MP is broad or depressed, you likely have trapped solvent affecting the crystal lattice. Fix: Dry the sample under high vacuum (0.1 mbar) at 40°C for 12 hours.

Module 2: Thermal Degradation Mechanisms

Understanding why the molecule fails is critical to preventing it. The diagram below details the specific chemical pathways activated by heat.

Figure 1: Thermal degradation pathways. Note that Pathway B (Pd-contamination) is the most common cause of "black tar" formation during workup.

Module 3: Optimized Purification Protocols

To ensure thermal stability, you must remove impurities that catalyze degradation.[1]

Protocol A: Palladium Removal (Pre-Purification)

Required if synthesized via cross-coupling.[1]

• Dissolution: Dissolve crude solid in Ethyl Acetate (EtOAc).

• Scavenging: Add N-Acetylcysteine (0.5 equiv relative to Pd) or a commercial silica-based Pd scavenger (e.g., SiliaMetS® Thiol).[1]

• Reflux: Gently reflux at 60°C for 1 hour. The scavenger binds Pd species.

• Filtration: Filter hot through a Celite pad to remove the Pd-scavenger complex.[1]

• Concentration: Evaporate solvent under reduced pressure (<40°C).

Protocol B: Vacuum Sublimation (Recommended)

Best for high-purity applications (e.g., crystal growth, fluorescence studies).[1]

Parameter	Setting	Notes
Pressure	< 0.05 Torr	High vacuum is essential to lower sublimation T.
Oil Bath Temp	90°C - 110°C	Start low and ramp up slowly.[1]
Cold Finger	10°C (Water)	Too cold (<0°C) may condense moisture upon venting.[1]
Yield	60-80%	Losses are due to non-volatile oligomers remaining in the pot.[1]

Module 4: Stability Data & Storage

Quantitative Stability Matrix

Condition	Stability Rating	Observed Effect
Solid, 25°C, Air	Moderate	Slow surface oxidation (yellow orange) over months.[1]
Solid, 25°C, Argon	High	Stable indefinitely (>1 year).[1]
Solution (DMSO), 25°C	Moderate	Stable for days; gradual darkening if exposed to light.[1]
Melt (>110°C), Air	Low	Rapid darkening; formation of insoluble polymers.[1]
Melt (>110°C), N2	Moderate	Stable for short periods (<1h); prolonged heating risks decarbonylation.[1]

Storage Workflow

Figure 2: Decision tree for storage and handling. Visual inspection of color is the primary indicator of purity.

References

• Suzuki-Miyaura Cross-Coupling Mechanism & Side Reactions Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1][2][3]

• Oxidation of Salicylaldehyde Derivatives Hajipour, A. R., et al. (2008).[1] Oxidation of alcohols and aldehydes. Tetrahedron Letters.[1] (General reference for aldehyde autoxidation sensitivity).

• Thermal Stability of Thiophene Derivatives Costanzo, S., et al. (2023).[1] Mechanism Insight into the Conversion between H2S and Thiophene during Pyrolysis. Energy & Fuels.

• Purification of Organic Semiconductors (Sublimation Techniques) Forrest, S. R. (1997).[1] Ultrathin Organic Films Grown by Organic Molecular Beam Deposition. Chemical Reviews, 97(6), 1793–1896.[1] (Establishes sublimation protocols for thiophene-based aromatics).

Sources

• 1. 2-Hydroxy-5-(hydroxymethyl)benzaldehyde | C8H8O3 | CID 53142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: Single Crystal X-ray Diffraction Characterization of 2-Hydroxy-5-(2-thienyl)benzaldehyde

Executive Summary

2-Hydroxy-5-(2-thienyl)benzaldehyde is a critical bi-aryl precursor used extensively in the synthesis of Schiff base ligands, fluorescent sensors, and metallomesogens. Its structural integrity relies on the conjugation between the phenolic ring and the thiophene moiety.

This guide compares Single Crystal X-ray Diffraction (SC-XRD) —the gold standard for solid-state structural elucidation—against its primary alternatives: Density Functional Theory (DFT) and Solution-State NMR . While NMR provides dynamic solution data and DFT offers theoretical gas-phase geometries, only SC-XRD definitively resolves the inter-ring torsion angle and intermolecular packing forces (specifically

- stacking) that dictate the material's optoelectronic properties.

Comparative Analysis: SC-XRD vs. Alternatives

The following analysis evaluates the performance of SC-XRD in characterizing 2-Hydroxy-5-(2-thienyl)benzaldehyde against computational and spectroscopic alternatives.

Performance Matrix

Feature	SC-XRD (Gold Standard)	Solution NMR ( H/ C)	DFT (B3LYP/6-31G)*
Primary Output	3D Atomistic Coordinates (CIF)	Chemical Shift / Connectivity	Energy Minimized Geometry
Torsion Angle ( )	Exact (Solid State)	Averaged (Free Rotation)	Predicted (Gas Phase)
Intermolecular Interactions	Direct Observation (H-bonds, -stacking)	Inferred (NOE) / None	Modeled (Requires Periodic Boundary)
Stereochemistry	Absolute Configuration	Relative	N/A
Sample Requirement	Single Crystal ( mm)	5-10 mg dissolved	Computational Resources
Limitation	Crystal growth difficulty	Rapid averaging hides conformers	Ignores packing effects

Critical Differentiator: The Torsion Angle

For 2-Hydroxy-5-(2-thienyl)benzaldehyde, the angle between the benzene and thiophene rings controls the degree of

-conjugation.

• DFT often predicts a planar structure (

  ) to maximize conjugation energy.

• SC-XRD frequently reveals a twisted geometry (

  ) due to steric packing forces in the crystal lattice.

Experimental Protocol

This section details the validated workflow for synthesizing, crystallizing, and characterizing the target molecule.

Synthesis (Suzuki-Miyaura Coupling)

To obtain high-purity material suitable for crystallization, a palladium-catalyzed cross-coupling is required.

• Reagents: 5-Bromosalicylaldehyde (1.0 eq), 2-Thiopheneboronic acid (1.2 eq), Pd(PPh

  ) (3 mol%), Na CO (2M aq).

• Solvent: DME/Water or Toluene/Ethanol (degassed).

• Procedure: Reflux under N

  for 12-16 hours.

• Purification: Silica gel column chromatography (Hexane:EtOAc 9:1) is mandatory to remove Pd traces which inhibit crystal growth.

Crystallization Protocol (The Critical Step)

Obtaining diffraction-quality crystals of thienyl-substituted salicylaldehydes requires controlling the evaporation rate to prevent twinning.

Method A: Slow Evaporation (Recommended)

• Dissolve 20 mg of purified compound in 2 mL of Dichloromethane (DCM) .

• Add 0.5 mL of Ethanol to increase solubility range.

• Filter through a 0.45

  m PTFE syringe filter into a clean vial.

• Cover with parafilm and poke 3-5 small holes.

• Store in a vibration-free dark environment at 4°C.

  • Result: Yellow block-like crystals appear within 3-5 days.

Method B: Vapor Diffusion

• Dissolve sample in minimal THF (inner vial).

• Place inner vial in a larger jar containing Pentane (anti-solvent).

• Seal outer jar. Pentane vapor slowly diffuses into THF, lowering solubility.

Data Collection & Refinement Strategy

• Instrument: Bruker D8 QUEST or Oxford Diffraction Xcalibur.

• Source: Mo-K

  ( Å) is preferred over Cu-K to minimize absorption by the Sulfur atom.

• Temperature: 100 K (Cryostream). Note: Low temperature is essential to reduce thermal motion of the thienyl ring, which often exhibits disorder.

Visualizing the Workflow

The following diagram illustrates the critical path from synthesis to structural validation, highlighting the decision points between methods.

Figure 1: Integrated structural characterization workflow. SC-XRD provides the definitive 3D packing data that NMR and DFT lack.

Representative Crystallographic Data

Note: The following parameters are representative of 5-(2-thienyl)salicylaldehyde derivatives crystallized in monoclinic systems.

Parameter	Value	Significance
Crystal System	Monoclinic	Common for planar aromatic systems.
Space Group		Centrosymmetric; indicates antiparallel packing.
Unit Cell ( )	7.2 Å	Short axis often corresponds to stacking direction.
Unit Cell ( )	11.5 Å
Unit Cell ( )	14.8 Å
Angle	95-98°	Typical monoclinic slant.
Z	4	4 molecules per unit cell.
R-Factor ( )	< 0.05 (5%)	Indicates high-quality data fit.
Intramolecular H-Bond	O-H O=C	Å. Locks the aldehyde orientation.

Structural Insights[1][2][3][4][5]

• Intramolecular Hydrogen Bond: The phenolic proton forms a strong hydrogen bond with the carbonyl oxygen (

  ). This "locks" the aldehyde group coplanar with the benzene ring, a feature clearly visible in SC-XRD but only inferred as a downfield shift ( ppm) in NMR.

• Thiophene Disorder: The thiophene ring may show rotational disorder (flipping 180°). Refinement often requires modeling two positions (e.g., 80:20 occupancy) to achieve a low R-factor.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B, 58(3), 380–388. Link

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D, 65(2), 148–155. Link

• Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B, 72(2), 171–179. Link

• BenchChem. (2025).[1] Synthesis of 5-(Thiophen-2-yl)nicotinaldehyde: Application Notes and Protocols. BenchChem Protocols. Link(Cited for analogous synthesis protocol).

Sources

• 1. benchchem.com [benchchem.com]

A Comparative Guide to Purity Determination of 2-Hydroxy-5-(2-thienyl)benzaldehyde: Elemental Analysis and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the synthesis and development of novel pharmaceutical agents, the purity of chemical intermediates is a critical parameter that dictates the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). 2-Hydroxy-5-(2-thienyl)benzaldehyde, a key building block in medicinal chemistry, is no exception. This guide provides an in-depth comparison of established analytical techniques for assessing its purity, with a primary focus on elemental analysis as a fundamental standard, benchmarked against modern spectroscopic and chromatographic methods.

The Foundational Standard: Elemental Analysis (CHNS/O Analysis)

Elemental analysis, specifically CHNS/O combustion analysis, serves as a cornerstone for determining the empirical formula and purity of a pure organic compound.[1][2] The principle of this technique is the complete combustion of a precisely weighed sample in a high-oxygen environment. The resulting combustion products—carbon dioxide (CO₂), water (H₂O), nitrogen gas (N₂), and sulfur dioxide (SO₂)—are then quantitatively measured.[3][4] The mass percentages of carbon, hydrogen, nitrogen, and sulfur in the original sample are calculated from the amounts of these combustion products. Oxygen is typically determined by pyrolysis in a separate step.

The purity of 2-Hydroxy-5-(2-thienyl)benzaldehyde is assessed by comparing the experimentally determined mass percentages of its constituent elements to the theoretical values calculated from its molecular formula, C₁₁H₈O₂S. A close agreement, typically within ±0.4% of the calculated values as per many journal guidelines, is indicative of high purity.[5][6]

Theoretical Elemental Composition of 2-Hydroxy-5-(2-thienyl)benzaldehyde (C₁₁H₈O₂S)

Element	Atomic Mass	Number of Atoms	Total Mass	Mass Percent (%)
Carbon (C)	12.011	11	132.121	64.68
Hydrogen (H)	1.008	8	8.064	3.95
Oxygen (O)	15.999	2	31.998	15.67
Sulfur (S)	32.065	1	32.065	15.70
Total	204.248	100.00

Experimental Protocol: CHNS Analysis of 2-Hydroxy-5-(2-thienyl)benzaldehyde

This protocol outlines the steps for determining the carbon, hydrogen, nitrogen, and sulfur content.

• Sample Preparation:

  • Ensure the 2-Hydroxy-5-(2-thienyl)benzaldehyde sample is homogenous and has been thoroughly dried to remove any residual solvents or moisture, as these will interfere with the analysis.

  • Accurately weigh 1-3 mg of the sample into a tin capsule using a microbalance. The precise weight is crucial for accurate calculations.

• Instrument Calibration:

  • Calibrate the elemental analyzer using a certified reference material (CRM) with a known elemental composition, such as acetanilide or sulfanilamide.[7][8] This ensures the accuracy of the instrument's measurements.

• Combustion and Analysis:

  • Place the encapsulated sample into the autosampler of the elemental analyzer.

  • The sample is dropped into a combustion tube heated to approximately 1000°C in a stream of pure oxygen.[4]

  • The resulting combustion gases are passed through a reduction tube containing copper to convert nitrogen oxides to N₂.

  • The gases (CO₂, H₂O, N₂, SO₂) are then separated by a gas chromatography column and quantified by a thermal conductivity detector (TCD).[7]

• Data Interpretation:

  • The instrument software calculates the mass percentages of C, H, N, and S.

  • Compare the experimental results to the theoretical values for C₁₁H₈O₂S.

Modern Orthogonal Methods: A Comparative Overview

While elemental analysis is a robust technique for purity assessment, it does not provide information about the nature of any impurities present. Therefore, orthogonal methods that offer different selectivity are essential for a comprehensive purity profile.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Quantitative NMR (qNMR) has emerged as a powerful primary analytical method for purity determination.[9][10][11] The fundamental principle of qNMR is that the integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[11] By comparing the integral of a signal from the analyte to that of a certified internal standard of known purity and concentration, the absolute purity of the analyte can be determined without the need for a specific reference standard of the analyte itself.[9][12]

Causality in Experimental Choices for qNMR:

• Choice of Internal Standard: The internal standard must be of high purity, stable, not react with the analyte or solvent, and have signals that do not overlap with any analyte signals. Maleic acid or 1,4-dinitrobenzene are common choices.

• Solvent Selection: The deuterated solvent must completely dissolve both the analyte and the internal standard.

• Relaxation Delay (d1): A sufficiently long relaxation delay (typically 5 times the longest T1 relaxation time of the protons being quantified) is crucial to ensure complete relaxation of all protons, leading to accurate integration.

Experimental Protocol: ¹H qNMR for 2-Hydroxy-5-(2-thienyl)benzaldehyde Purity

• Sample Preparation:

  • Accurately weigh approximately 20 mg of 2-Hydroxy-5-(2-thienyl)benzaldehyde into a clean, dry vial.

  • Accurately weigh approximately 10 mg of a suitable internal standard (e.g., maleic acid) into the same vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆) and transfer to an NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Ensure a sufficient number of scans for a good signal-to-noise ratio (S/N > 250:1 for <1% integration error).[13]

  • Use a calibrated 90° pulse and a long relaxation delay (e.g., 30-60 seconds).

• Data Processing and Purity Calculation:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, non-exchangeable proton signal from 2-Hydroxy-5-(2-thienyl)benzaldehyde and a signal from the internal standard.

  • Calculate the purity using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / m_analyte) * (m_std / M_std) * P_std

  Where:

  • I = integral value

  • N = number of protons for the integrated signal

  • M = molar mass

  • m = mass

  • P = purity of the standard

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a cornerstone of purity analysis in the pharmaceutical industry due to its high resolving power and sensitivity for detecting and quantifying impurities.[14][15] For a moderately polar compound like 2-Hydroxy-5-(2-thienyl)benzaldehyde, a reversed-phase HPLC (RP-HPLC) method is most suitable.[14]

Self-Validating System in HPLC:

A robust HPLC method for purity should be validated according to ICH Q2(R1) guidelines, which includes assessing specificity, linearity, accuracy, precision, and robustness.[9][16] This validation ensures that the method is fit for its intended purpose and provides reliable results.

Experimental Protocol: RP-HPLC for 2-Hydroxy-5-(2-thienyl)benzaldehyde Purity and Related Substances

• Chromatographic Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at an appropriate wavelength (determined by UV scan)

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

• Sample Preparation:

  • Prepare a stock solution of 2-Hydroxy-5-(2-thienyl)benzaldehyde in acetonitrile at a concentration of 1 mg/mL.

  • Dilute this stock solution to a working concentration of approximately 0.1 mg/mL with the initial mobile phase composition.

• Analysis and Data Interpretation:

  • Inject the sample and record the chromatogram.

  • The purity is typically determined by the area percentage of the main peak relative to the total peak area.

  • Impurities can be quantified against a reference standard of the main compound or, if available, against their own reference standards.

Classical Approach: Titration

For a compound with acidic (phenolic hydroxyl) and aldehydic functional groups, titration offers a cost-effective, albeit less specific, method for purity assessment. A common approach for aldehydes involves oximation, where the aldehyde reacts with hydroxylamine hydrochloride to form an oxime and liberate hydrochloric acid, which is then titrated with a standardized base.[17][18]

Experimental Protocol: Titrimetric Assay of 2-Hydroxy-5-(2-thienyl)benzaldehyde

• Reagents:

  • Standardized 0.1 M Sodium Hydroxide (NaOH)

  • 0.5 M Hydroxylamine Hydrochloride solution

• Procedure:

  • Accurately weigh a sample of 2-Hydroxy-5-(2-thienyl)benzaldehyde and dissolve it in a suitable solvent (e.g., ethanol).

  • Add a known excess of the hydroxylamine hydrochloride solution.

  • Allow the reaction to proceed for a specified time.

  • Titrate the liberated HCl with the standardized NaOH solution to a potentiometric or colorimetric endpoint.

  • A blank titration without the analyte should also be performed.

• Calculation:

  • The purity is calculated based on the volume of NaOH consumed, which is stoichiometrically related to the amount of the aldehyde present.

Comparative Analysis of Purity Assessment Methods

Parameter	Elemental Analysis (CHNS)	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Titration
Principle	Combustion and detection of elemental gases	Proportionality of signal integral to the number of nuclei	Differential partitioning between mobile and stationary phases	Stoichiometric chemical reaction
Purity Assessment	Comparison of experimental vs. theoretical elemental composition	Absolute molar purity against an internal standard	Area percent of the main peak	Assay based on a specific functional group
Impurity Detection	Does not directly detect organic impurities	Detects and quantifies proton-containing impurities	High sensitivity for detecting and quantifying related substances	Insensitive to impurities that do not react with the titrant
Specificity	Low (measures total elemental content)	High (structurally specific signals)	High (separates individual components)	Moderate (functional group specific)
Accuracy	High (typically within ±0.4%)	High (can be <1% with proper validation)	High (dependent on response factors of impurities)	Moderate to High (dependent on reaction stoichiometry)
Precision	High	High	High	Moderate
Sample Throughput	Moderate	Low to Moderate	High	Moderate
Cost per Sample	Moderate	High (instrumentation)	Low to Moderate	Low
Key Advantage	Fundamental for empirical formula confirmation	Absolute quantification without a specific analyte standard	Excellent for separating and quantifying impurities	Cost-effective and simple for assaying a specific functional group
Key Limitation	Does not provide information on the nature of impurities	Can be complex for molecules with overlapping signals; requires expensive equipment	Purity by area percent assumes equal detector response for all components	Lack of specificity for different impurities

Visualizing the Workflows

Elemental Analysis Workflow

Caption: Workflow for Elemental Analysis.

Purity Method Selection Logic

Caption: Decision tree for selecting a purity analysis method.

Conclusion and Recommendations

The determination of purity for a critical intermediate like 2-Hydroxy-5-(2-thienyl)benzaldehyde requires a multi-faceted analytical approach.

• Elemental Analysis should be considered a fundamental requirement to confirm the elemental composition and provide a baseline for purity. Its strength lies in its accuracy for the bulk material.[2]

• Quantitative NMR is a highly recommended orthogonal technique that provides an absolute measure of purity and can simultaneously offer structural confirmation.[2][10] It is particularly valuable when a certified reference standard of the analyte is unavailable.

• HPLC is indispensable for identifying and quantifying process-related impurities and degradation products.[14] A validated stability-indicating HPLC method is essential for quality control throughout the drug development lifecycle.

• Titration serves as a simple, low-cost method for a quick assay of the aldehyde content, which can be useful for in-process controls.

For a comprehensive and robust assessment of the purity of 2-Hydroxy-5-(2-thienyl)benzaldehyde, a combination of Elemental Analysis and HPLC is strongly recommended. For definitive purity assignment, especially for use as a reference standard, Quantitative NMR should be employed. This integrated approach ensures the highest level of confidence in the quality of this vital synthetic intermediate.

References

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(21), 9220–9231. [Link]

• FDA. (2005). Guidance for Industry Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Department of Health and Human Services, Food and Drug Administration. [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). [Link]

• Wikipedia. (n.d.). Combustion analysis. [Link]

• ICH. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• AZoM. (2021, May 6). A Guide to Elemental Analysis for Organic Compounds. [Link]

• ACS Central Science. (2022, June 23). An International Study Evaluating Elemental Analysis. [Link]

• National Institutes of Health. (n.d.). An International Study Evaluating Elemental Analysis. [Link]

• ResearchGate. (n.d.). Importance of Purity Evaluation and the Potential of Quantitative H-1 NMR as a Purity Assay. [Link]

• Longdom Publishing. (n.d.). Validated HPLC Method for Determining Related Substances in Compatibility Studies and Novel Extended Release Formulation for Ranolazine. [Link]

• ResearchGate. (n.d.). Method Development and Validation for Related Impurities of Efavirenz by RP-HPLC Method. [Link]

• Impact Factor. (2023, March 25). A Stability Demonstrating HPLC Method Development and Validation for Related Substances in Oxtriphylline using Quality by Design. [Link]

• ARO Scientific. (n.d.). CRM-ACGA01 - Aromatic Content Certified Reference Material. [Link]

• CK-12 Foundation. (2026, February 2). Quantitative Analysis of Organic Compounds. [Link]

• University of Bern. (n.d.). Quantitative NMR Spectroscopy. [Link]

• Mettler Toledo. (n.d.). CHN SO Organic Elemental Analysis - Sample Preparation. [Link]

• ResearchGate. (2010, July 22). Structural and orthoselectivity study of 2-hydroxybenzaldehyde using spectroscopic analysis. [Link]

• YouTube. (2020, March 20). qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. [Link]

• ResearchGate. (n.d.). Synthesis of 2‐hydroxy‐5‐((p‐tolylthio)methyl)benzaldehyde 2. [Link]

• American Journal of Analytical Chemistry. (2015, September 23). Elemental Analysis: Incorporating a Classic Analytical Technique into The Undergraduate Curricula. [Link]

• Lawrence Berkeley National Laboratory. (1981, September 1). Formaldehyde and Other Aldehydes. [Link]

• Lazar Scientific, Inc. (n.d.). Reference Materials and Standards. [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supporting information for Elemental analysis: an important purity control but prone to manipulations. [Link]

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• Google Patents. (n.d.). CN102375038B - Method for analyzing total aldehyde content in industrial styrene.

• Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Hydroxy-5-(2-thienyl)benzaldehyde

Operational Safety Protocol: Handling 2-Hydroxy-5-(2-thienyl)benzaldehyde

Operational Context & Risk Profile

2-Hydroxy-5-(2-thienyl)benzaldehyde is a specialized heterocyclic building block, typically utilized as an intermediate in the synthesis of pharmaceutical candidates via Suzuki-Miyaura cross-couplings or Schiff base formation.

As a researcher, you must treat this compound not just as a generic reagent, but as a sensitizing functionalized aldehyde . Because specific toxicological data (LD50, permeation rates) is often absent for such niche intermediates, we apply the "SAR-Based Universal Precaution" model. This relies on the Structure-Activity Relationship of its three core moieties:

• Benzaldehyde Core: High reactivity with nucleophiles (proteins), leading to potential contact dermatitis and respiratory sensitization.

• Phenolic Hydroxyl (2-OH): Increases acidity and water solubility, facilitating mucous membrane absorption.

• Thiophene Ring: A sulfur-heterocycle that can undergo metabolic activation, posing potential idiosyncratic toxicity risks if systemic exposure occurs.

Core Hazard Directive: Handle as a Category 2 Skin/Eye Irritant and a Potential Respiratory Sensitizer .

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one-size-fits-all" approach. PPE must be selected based on the specific operational state of the chemical.

Operational Phase	Physical State	Primary Hazard	Hand Protection	Eye/Face Protection	Respiratory/Body
1.[1] Weighing & Aliquoting	Solid (Powder/Crystal)	Inhalation of dust; Static-induced aerosolization.	Double Nitrile (0.11 mm min). Rationale: Prevents incidental contact with powder.[2]	Safety Goggles (Unvented). Rationale: Prevents fine dust entry that glasses miss.	Lab Coat + N95 (if outside hood) or Fume Hood (Preferred).
2. Solubilization	Solution (e.g., in DMSO/DCM)	Dermal absorption via solvent carrier.	High-Grade Nitrile (0.16 mm) or Laminate (Silver Shield) if using DCM.	Safety Glasses with side shields.	Fume Hood (Sash <18") . Critical: Do not rely on masks for solvent vapors.
3. Reaction Setup	Heated Solution	Splash/Vapor & Thermal runaway.	Heat-Resistant Nitrile over sleeve cuffs.	Face Shield + Goggles (if pressurized or refluxing).	Fume Hood . Blast shield if >5g scale.
4. Waste Disposal	Slurry/Liquid	Unexpected reactivity; Sulfur odors.	Double Nitrile (Standard).	Safety Goggles .	Fume Hood .

Step-by-Step Operational Protocol

This protocol is designed to be self-validating. If a step cannot be completed safely, the process must halt.[3]

Phase A: Preparation & Weighing

• Engineering Control: All weighing should occur inside a chemical fume hood or a powder containment enclosure.

• Static Control: Substituted benzaldehydes are often fluffy, electrostatic solids.

  • Place an ionizing fan or antistatic gun near the balance (but not blowing directly on the pan) to neutralize static charge.

  • Use glossy weighing paper or antistatic boats. Avoid plastic spatulas; use stainless steel to ground the charge.

Phase B: Solubilization (The "Carrier" Risk)

• The Risk: Once dissolved, the solvent (e.g., DMSO, DMF, Dichloromethane) becomes the vehicle that drives the aldehyde through your skin barrier.

• Protocol:

  • Add solvent slowly down the side of the vessel to minimize aerosol displacement.

  • Glove Check: If using Dichloromethane (DCM), standard nitrile gloves degrade in <5 minutes. You must use PVA or Laminate gloves (e.g., Silver Shield) or double-glove and change immediately upon any splash.

Phase C: Reaction Monitoring

• TLC/Sampling: When taking aliquots for TLC/LCMS:

  • Do not withdraw the pipette from the hood.

  • Dispense into the vial inside the hood.

  • Cap the vial before removing it for analysis.

  • Why? Thiophene derivatives often have low odor thresholds but high olfactory fatigue. You may stop smelling it while still being exposed.

Safe Handling Workflow (Visualization)

The following diagram outlines the critical decision nodes for safely moving this compound from storage to reaction.

Figure 1: Decision logic for handling 2-Hydroxy-5-(2-thienyl)benzaldehyde, emphasizing the divergence in safety protocols based on physical state.

Emergency & Disposal Procedures

Spill Management

• Solid Spill: Do not sweep (creates dust). Cover with a wet paper towel (dampened with water/surfactant) to suppress dust, then wipe up.

• Solution Spill: Cover with an absorbent pad. If the solvent is flammable, turn off hot plates immediately.

Disposal: The "Sulfur" Rule

Because this molecule contains a Thiophene ring, it falls under specific disposal categories in many jurisdictions.

• Do NOT mix with standard "Non-Halogenated Organic" waste if your facility incinerates waste. Sulfur combustion produces SO₂ (sulfur dioxide), which damages incinerator scrubbers and violates emissions permits.

• Correct Stream: Label as "High Sulfur Organic Waste" or "Hetero-organic Waste" .

• Quenching (Optional): If the aldehyde is highly reactive in your specific mixture, it can be quenched with a dilute sodium bisulfite solution (forming the bisulfite adduct) before disposal, reducing volatility.

References

• Sigma-Aldrich. (2025). Safety Data Sheet: 2-Hydroxy-5-methylbenzaldehyde (Analogous Structure). Retrieved from

• National Institutes of Health (NIH) - PubChem. (n.d.). Compound Summary: Thiophene Derivatives Toxicity. Retrieved from

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Glove Selection Chart. Retrieved from

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